Cas no 881462-58-4 (methyl 2-(2-ethoxy-4-formylphenoxy)propanoate)

• Product Name: methyl 2-(2-ethoxy-4-formylphenoxy)propanoate
• CAS No: 881462-58-4
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD08554983
• CID: 3060058
• PubChem ID: 19590658
• Update Time: 2025-06-12

methyl 2-(2-ethoxy-4-formylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxy-4-formyl-phenoxy)-propionic acid methyl ester
• methyl 2-(2-ethoxy-4-formylphenoxy)propanoate
• BBL040564
• CS-0299289
• Z54902014
• AKOS000313139
• GKB46258
• EN300-230586
• STK350675
• 881462-58-4

• MDL： MFCD08554983
• Inchi： 1S/C13H16O5/c1-4-17-12-7-10(8-14)5-6-11(12)18-9(2)13(15)16-3/h5-9H,4H2,1-3H3
• InChI Key： LSWIATULQPZKPL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)C(C(=O)OC)C

Computed Properties

• Exact Mass: 252.09977361Da
• Monoisotopic Mass: 252.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Additional information on methyl 2-(2-ethoxy-4-formylphenoxy)propanoate

Methyl 2-(2-Ethoxy-4-Formylphenoxy)Propanoate: An Overview of CAS No. 881462-58-4

Methyl 2-(2-Ethoxy-4-formylphenoxy)propanoate (CAS No. 881462-58-4) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an ester group, an ethoxy substituent, and a formyl group attached to a phenyl ring. These functional groups contribute to its diverse reactivity and potential utility in various chemical processes.

The molecular formula of methyl 2-(2-ethoxy-4-formylphenoxy)propanoate is C₁₃H₁₆O₅, and its molecular weight is approximately 256.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and substitution reactions. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In the realm of pharmaceutical research, methyl 2-(2-ethoxy-4-formylphenoxy)propanoate has garnered significant attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory properties, which could be beneficial in the treatment of chronic inflammatory conditions.

The formyl group in methyl 2-(2-ethoxy-4-formylphenoxy)propanoate is particularly noteworthy for its reactivity. This functional group can undergo various chemical transformations, such as reduction to form alcohols or condensation reactions to form imines. These transformations are crucial in the synthesis of complex organic molecules and can be tailored to produce a wide array of derivatives with different biological activities.

In addition to its pharmaceutical applications, methyl 2-(2-ethoxy-4-formylphenoxy)propanoate has also found use in materials science. Its unique molecular structure makes it a valuable building block for the synthesis of polymers and other advanced materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the development of novel polymeric materials with enhanced mechanical properties and thermal stability.

The safety and environmental impact of methyl 2-(2-ethoxy-4-formylphenoxy)propanoate are important considerations in its use. Studies have shown that it is generally stable under normal conditions and does not pose significant health risks when handled properly. However, like many organic compounds, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and safety.

In conclusion, methyl 2-(2-ethoxy-4-formylphenoxy)propanoate (CAS No. 881462-58-4) is a multifaceted compound with a broad range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow even further.